![molecular formula C9H8N4OS B1604759 Urea, N-phenyl-N'-1,3,4-thiadiazol-2-yl- CAS No. 41118-83-6](/img/structure/B1604759.png)
Urea, N-phenyl-N'-1,3,4-thiadiazol-2-yl-
Overview
Description
Thidiazuron (TDZ) or phenyl-N′- (1,2,3-thiadiazol-5-yl) urea is a synthetic phenyl urea derivative . It possesses strong cytokinin-like activity exceeding that of most other commonly used adenine-type cytokinins in regulating plant morphogenesis . It is used in micropropagation of plants in the family Araceae, commonly known as aroids .
Synthesis Analysis
The synthesis of N-substituted-N′- (2-thiazolyl and furfuryl)ureas and thioureas were prepared by reaction of 2-aminothiazole and 2-furfurylamine with the appropriate iso (thio)cyanate . A novel series of 1- (5- (benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea derivatives were designed and synthesized as sorafenib analogs .Chemical Reactions Analysis
TDZ has been shown to be an important plant growth regulator for efficient micropropagation of aroid plants via in vitro shoot culture and plant regeneration through the route of shoot organogenesis, somatic embryogenesis, and protocorm-like bodies (PLBs) . The mechanisms underlying TDZ-mediated plant regeneration are still largely unknown .Physical And Chemical Properties Analysis
TDZ is a colourless, odourless crystalline solid . The melting point is 210.5-212.5 °C (decomposition) . The solubility at 25 ℃ is (g/L): dimethyl sulfoxide> 500, dimethyl formamide> 500, cyclohexanone 21.5, acetone 8, methanol 4.5, ethyl acetate 0.8, hexane 6, insoluble in aliphatic and aromatic hydrocarbons, solubility in water 31mg/L .Mechanism of Action
Safety and Hazards
Future Directions
TDZ has gained considerable attention in recent decades due to its efficient role in plant cell and tissue culture, being the most suitable growth regulator for rapid and effective plant production in vitro . Its biological activity against bacteria, fungi and biofilms has also been described, and the use of this low-cost compound to fight Olive Quick Decline Syndrome (OQDS) may be an intriguing idea .
Properties
IUPAC Name |
1-phenyl-3-(1,3,4-thiadiazol-2-yl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4OS/c14-8(12-9-13-10-6-15-9)11-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFFHLIHHQYTOFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NC2=NN=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70194061 | |
Record name | Urea, N-phenyl-N'-1,3,4-thiadiazol-2-yl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70194061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41118-83-6 | |
Record name | Urea, N-phenyl-N'-1,3,4-thiadiazol-2-yl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041118836 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC285686 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=285686 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Urea, N-phenyl-N'-1,3,4-thiadiazol-2-yl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70194061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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